Cas no 2092463-31-3 (3,4-Quinolinediamine, 5-bromo-8-fluoro-)

• Product Name: 3,4-Quinolinediamine, 5-bromo-8-fluoro-
• CAS No: 2092463-31-3
• MF: C₉H₇BrFN₃
• MW: 256.074383974075
• CID: 5266631
• Update Time: 2025-06-14

3,4-Quinolinediamine, 5-bromo-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 5-bromo-8-fluoro-

• Inchi： 1S/C9H7BrFN3/c10-4-1-2-5(11)9-7(4)8(13)6(12)3-14-9/h1-3H,12H2,(H2,13,14)
• InChI Key： YNZVFMYVPMRJMR-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CC=2F)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 5-bromo-8-fluoro-

3,4-Quinolinediamine, 5-bromo-8-fluoro- (CAS No. 2092463-31-3): A Comprehensive Overview

In the realm of specialized chemical compounds, 3,4-Quinolinediamine, 5-bromo-8-fluoro- (CAS No. 2092463-31-3) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, characterized by its quinoline backbone and functional substitutions, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C₉H₇BrFN₃, highlights the presence of bromine and fluorine atoms, which contribute to its reactivity and versatility in synthetic pathways.

The 5-bromo-8-fluoro substitution pattern on the 3,4-diaminoquinoline core is particularly noteworthy. This configuration enhances the compound's ability to interact with biological targets, making it a candidate for drug discovery programs. Researchers are exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in combating antibiotic resistance and developing targeted therapies. The compound's heterocyclic structure also makes it a valuable building block in organic synthesis, enabling the creation of complex molecules for diverse applications.

From a technical perspective, CAS No. 2092463-31-3 is often sought after in academic and industrial laboratories for its role in high-throughput screening and medicinal chemistry. Its solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, facilitates its use in various experimental setups. Recent publications have highlighted its utility in structure-activity relationship (SAR) studies, where subtle modifications to its structure can lead to significant changes in biological activity.

The growing demand for fluorinated compounds in pharmaceuticals—driven by their metabolic stability and bioavailability—has further elevated interest in this molecule. Fluorine incorporation, as seen in 5-bromo-8-fluoro-3,4-quinolinediamine, is a hot topic in drug design, with many FDA-approved drugs featuring fluorine atoms. This trend is reflected in frequent searches for "fluorine in drug discovery" and "halogenated heterocycles," underscoring the relevance of this compound in contemporary research.

In material science, the quinoline scaffold of this compound offers opportunities for developing organic electronic materials, such as light-emitting diodes (LEDs) or photovoltaic cells. Its ability to form stable complexes with metals also opens doors for catalytic applications. These interdisciplinary applications make 3,4-Quinolinediamine, 5-bromo-8-fluoro- a versatile tool for innovation.

For researchers and suppliers, understanding the synthetic routes to this compound is critical. Common methods involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions, which are frequently discussed in forums and publications. Searches for "quinoline synthesis" and "bromine/fluorine substitution techniques" often lead to discussions about this molecule, highlighting its practical importance.

In summary, 3,4-Quinolinediamine, 5-bromo-8-fluoro- (CAS No. 2092463-31-3) is a multifaceted compound with broad potential across scientific disciplines. Its structural features align with modern research priorities, from drug development to advanced materials, ensuring its continued relevance in the chemical landscape.